Cas no 84670-42-8 (1,8-NAPHTHYRIDINE-2,7-DICARBOXYLIC ACID)

• Product Name: 1,8-NAPHTHYRIDINE-2,7-DICARBOXYLIC ACID
• CAS No: 84670-42-8
• MF: C₁₀H₆N₂O₄
• MW: 218.165642261505
• MDL: MFCD24479932
• CID: 3197944
• PubChem ID: 12826708
• Update Time: 2025-06-14

1,8-NAPHTHYRIDINE-2,7-DICARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 1,8-NAPHTHYRIDINE-2,7-DICARBOXYLIC ACID
• MFCD24479932
• 84670-42-8
• 1,8-Naphthyridine-2,7-dicarboxylicAcid
• SY265180

• MDL： MFCD24479932
• Inchi： 1S/C10H6N2O4/c13-9(14)6-3-1-5-2-4-7(10(15)16)12-8(5)11-6/h1-4H,(H,13,14)(H,15,16)
• InChI Key： QMLKMVUDVDYESY-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C2C=CC(C(=O)O)=NC2=N1)=O

Computed Properties

• Exact Mass: 218.03275668Da
• Monoisotopic Mass: 218.03275668Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 100Ų

Additional information on 1,8-NAPHTHYRIDINE-2,7-DICARBOXYLIC ACID

Research Brief on 1,8-NAPHTHYRIDINE-2,7-DICARBOXYLIC ACID (CAS: 84670-42-8): Recent Advances and Applications

1,8-Naphthyridine-2,7-dicarboxylic acid (CAS: 84670-42-8) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and material science. Recent studies have explored its potential as a building block for the synthesis of novel bioactive molecules, particularly in the development of antimicrobial, anticancer, and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic routes, and biological activities.

One of the key areas of interest is the role of 1,8-naphthyridine-2,7-dicarboxylic acid in the design of metal-organic frameworks (MOFs). Researchers have demonstrated its utility as a linker in MOFs, which exhibit promising properties for gas storage, catalysis, and drug delivery. A 2023 study published in the Journal of Materials Chemistry reported the synthesis of a new MOF using this compound, showcasing its high thermal stability and porosity, which are critical for industrial and biomedical applications.

In the pharmaceutical domain, derivatives of 1,8-naphthyridine-2,7-dicarboxylic acid have been investigated for their antimicrobial properties. A recent European Journal of Medicinal Chemistry article (2024) highlighted the compound's efficacy against multidrug-resistant bacterial strains, including Staphylococcus aureus and Escherichia coli. The study revealed that modifications to the carboxylic acid groups enhanced the compound's binding affinity to bacterial enzymes, thereby improving its inhibitory effects. These findings open new avenues for the development of next-generation antibiotics.

Another groundbreaking study, published in Bioorganic & Medicinal Chemistry Letters (2023), explored the anticancer potential of 1,8-naphthyridine-2,7-dicarboxylic acid derivatives. The research team synthesized a series of analogs and evaluated their cytotoxicity against various cancer cell lines, including breast and lung cancer. The results indicated that certain derivatives exhibited selective toxicity toward cancer cells while sparing normal cells, suggesting their potential as targeted therapies. Mechanistic studies further revealed that these compounds induce apoptosis via the mitochondrial pathway.

Beyond its biological applications, 1,8-naphthyridine-2,7-dicarboxylic acid has also been employed in the development of fluorescent probes. A 2024 study in Analytical Chemistry demonstrated its use as a chelating agent for detecting metal ions in environmental and biological samples. The probe exhibited high sensitivity and selectivity for copper ions, making it a valuable tool for monitoring heavy metal pollution and studying metal homeostasis in living systems.

In conclusion, 1,8-naphthyridine-2,7-dicarboxylic acid (CAS: 84670-42-8) continues to be a compound of great interest in multiple research domains. Its versatility in MOF synthesis, antimicrobial and anticancer drug development, and analytical chemistry underscores its broad applicability. Future research should focus on optimizing its derivatives for enhanced efficacy and exploring novel applications in emerging fields such as nanotechnology and personalized medicine.